N-(4-ethoxyphenyl)-2-((4-methylquinolin-2-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H20N2O2S/c1-3-24-16-10-8-15(9-11-16)21-19(23)13-25-20-12-14(2)17-6-4-5-7-18(17)22-20/h4-12H,3,13H2,1-2H3,(H,21,23)
• InChI Key: CKVCYEYKJNGASH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3C(=C2)C
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol

Description

N-(4-ethoxyphenyl)-2-((4-methylquinolin-2-yl)thio)acetamide, also known as EMA401, is a novel drug candidate that has shown potential as a treatment for chronic pain. It was first discovered by scientists at the University of Sydney in Australia and has since been the subject of extensive research.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Studies on chloroacetamide herbicides such as acetochlor and metolachlor, which share structural motifs with the compound of interest, have been conducted to understand their metabolism in human and rat liver microsomes. These studies are crucial in assessing the environmental impact and safety of these herbicides, highlighting their carcinogenic potential in rats and the metabolic pathways involved in their bioactivation and detoxification (Coleman et al., 2000).

Synthesis and Antimalarial Activity

The synthesis and evaluation of quinoline derivatives for antimalarial activity illustrate the potential of structurally related compounds in pharmaceutical development. These studies explore the quantitative structure-activity relationships, offering insights into the optimization of therapeutic agents against resistant strains of parasites (Werbel et al., 1986).

Pharmacological Investigations

Pharmacological investigations into compounds like 4-ethoxy-2-methyl-5-morpholino-3(2H)-pyridazinone (M 73101) demonstrate the exploration of analgesic and anti-inflammatory properties in experimental animals. Such studies contribute to the understanding of the mechanisms of action and potential therapeutic applications of new drugs (Sato et al., 1981).

Synthesis and Pharmacological Studies

The synthesis of novel compounds and their subsequent pharmacological evaluation reveal the process of drug discovery and development. Research on phthalimidoxy substituted quinoline derivatives, for instance, showcases the efforts to discover compounds with potential biological activities, laying the groundwork for future therapeutic applications (Bhambi et al., 2010).